Cas no 167096-99-3 (Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate)

• Product Name: Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate
• CAS No: 167096-99-3
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 843023
• Update Time: 2026-04-29

Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate
• (3S,4R)-BENZYL 3,4-DIHYDROXYPIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 3,4-dihydroxy-, phenylmethyl ester, (3R,4S)-rel-
• AK-38505
• ANW-59373
• CTK8B8123
• KB-250870
• SureCN1554816
• RNUMISHXYWFZCE-NEPJUHHUSA-N

• Inchi： InChI=1S/C13H17NO4/c15-11-6-7-14(8-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,15-16H,6-9H2/t11-,12+/m1/s1
• InChI Key： RNUMISHXYWFZCE-NEPJUHHUSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)N2CC[C@H]([C@H](C2)O)O

Computed Properties

• Exact Mass: 251.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.324
• Boiling Point: 410.363°C at 760 mmHg
• Flash Point: 201.98°C
• Refractive Index: 1.604
• PSA: 70.00000
• LogP: 0.68860

Additional information on Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate

Introduction to Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate (CAS No. 167096-99-3)

Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate is a key compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This heterocyclic compound belongs to the piperidine class, which has been extensively studied due to its significance in drug design and development. The compound's CAS number, 167096-99-3, uniquely identifies it in chemical databases and literature, facilitating precise referencing in scientific discussions.

The molecular structure of Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate features a benzyl group attached to a chiral piperidine ring with specific stereochemistry at the 3rd and 4th positions. This configuration imparts unique reactivity and binding properties, making it a valuable scaffold in medicinal chemistry. The presence of two hydroxyl groups further enhances its versatility, allowing for diverse chemical modifications that can fine-tune its pharmacological profile.

Recent advancements in the field of neuropharmacology have highlighted the potential of this compound as a precursor in the synthesis of novel therapeutic agents. Studies have demonstrated its role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The chiral center at the 3-position and the hydroxyl groups at the 3rd and 4th positions contribute to its ability to interact with specific biological targets, making it a promising candidate for treating neurological disorders.

One of the most intriguing aspects of Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate is its role in enzyme inhibition. Research has shown that derivatives of this compound can exhibit potent inhibitory activity against various enzymes implicated in metabolic pathways. This property has sparked interest in its potential application as an anti-inflammatory agent and in managing metabolic syndromes. The precise stereochemistry of the piperidine ring is crucial for achieving optimal enzyme-substrate binding affinity.

The synthesis of Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate involves multi-step organic reactions that require careful control of reaction conditions to ensure high enantiomeric purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired stereochemical configuration. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of precision in pharmaceutical manufacturing.

In vitro studies have revealed that Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate exhibits significant bioactivity across multiple therapeutic areas. Its ability to modulate protein-protein interactions has been particularly noted in cancer research. By interfering with key signaling pathways involved in cell proliferation and survival, this compound shows promise as an anticancer agent. Additionally, its interaction with cellular receptors has been explored for potential applications in treating cardiovascular diseases.

The pharmacokinetic properties of Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate are another area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies suggest that it exhibits moderate solubility and bioavailability, which are critical factors for drug development. Further research is needed to fully elucidate its metabolic pathways and excretion mechanisms.

The impact of Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate on drug discovery extends beyond its direct applications. It serves as a valuable building block for designing more complex molecules with enhanced pharmacological properties. The flexibility offered by its structural framework allows chemists to explore diverse chemical spaces, leading to innovative drug candidates. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

As our understanding of biological systems continues to evolve, so does the potential of compounds like Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate. Emerging technologies such as high-throughput screening and computational modeling are accelerating the discovery process by enabling rapid assessment of molecular interactions. These tools are particularly useful for identifying new applications of existing compounds and optimizing their properties for clinical use.

In conclusion, Benzyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset in drug development efforts across multiple therapeutic areas. Continued research into its pharmacological properties and synthetic methodologies will undoubtedly lead to new insights and applications that benefit human health.